1-(2-Chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane

• Molecular Formula: C12H13ClO
• Molecular Weight: 208.68 g/mol
• SMILES: C1CCC2(C(C1)O2)C3=CC=CC=C3Cl
• InChI: InChI=1S/C12H13ClO/c13-10-6-2-1-5-9(10)12-8-4-3-7-11(12)14-12/h1-2,5-6,11H,3-4,7-8H2
• InChIKey: YXRFOZVDGYGPKQ-UHFFFAOYSA-N

1-(2-Chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane (CAS 1796928-58-9) is a bicyclic epoxide belonging to the 1-aryl-7-oxa-bicyclo[4.1.0]heptane class, featuring a spiro-fused oxirane on a cyclohexane ring with an ortho-chlorophenyl substituent at the bridgehead position. Its molecular formula is C₁₂H₁₃ClO with a molecular weight of 208.68 g/mol.

1-(2-Chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane – Compound Identity, Class, and Procurement Baseline

1-(2-Chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane (CAS 1796928-58-9) is a bicyclic epoxide belonging to the 1-aryl-7-oxa-bicyclo[4.1.0]heptane class, featuring a spiro-fused oxirane on a cyclohexane ring with an ortho-chlorophenyl substituent at the bridgehead position [1]. Its molecular formula is C₁₂H₁₃ClO with a molecular weight of 208.68 g/mol [1]. The compound is supplied as a colorless liquid with a pungent odor, insoluble in water but soluble in common organic solvents including ethanol, ether, benzene, and acetone . Commercial availability is primarily through custom synthesis and specialty chemical suppliers, with typical reported purities of ≥95% to ≥98% . The bicyclo[4.1.0]heptane scaffold is recognized as a privileged structure in medicinal chemistry and agrochemical research, with oxa-bridged variants serving as versatile intermediates for ring-opening transformations that generate functionalized cyclohexane or cycloheptane derivatives [2].

Workflow Stereoselective ring-opening transformations via activated epoxide intermediate

Selection Ortho-chlorophenyl handle for late-stage cross-coupling and parallel library synthesis

Context Privileged bicyclic scaffold for medicinal chemistry and agrochemical building block programs

• [1] PubChem Compound Summary CID 91989599. 1-(2-Chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1796928-58-9 View Source
• [2] Chiu, P.; Lautens, M. Using Ring-Opening Reactions of Oxabicyclic Compounds as a Strategy in Organic Synthesis. In: Topics in Current Chemistry; Springer: Berlin, Heidelberg, 1997; Vol. 190, pp 1–85. View Source

Why 1-(2-Chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane Cannot Be Replaced by Generic Cyclohexene Oxide or Other Aryl Epoxides

Simple substitution of 1-(2-chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane with unsubstituted cyclohexene oxide (CAS 286-20-4) or even the parent 1-phenyl analog (CAS 4829-01-0) is not chemically equivalent because the ortho-chloro substituent simultaneously modulates three critical molecular properties: lipophilicity (computed XLogP3 of 3.1 versus approximately 2.5 for the unsubstituted phenyl analog), steric environment at the epoxide reaction center, and electronic character of the aryl ring [1][2]. Systematic studies on 1-arylcyclohexene oxides have demonstrated that aryl substituents profoundly alter the stereochemical outcome of acid-catalyzed ring-opening reactions, with electron-withdrawing groups shifting the syn/anti product ratio through stabilization of benzylic carbocationic intermediates [3][4]. The ortho-chloro substitution pattern introduces additional steric constraints not present in meta- or para-substituted isomers, potentially affecting both the diastereoselectivity of epoxide formation from the precursor alkene and the regioselectivity of subsequent nucleophilic ring-opening [5]. Furthermore, the chloro substituent provides a synthetic handle for downstream cross-coupling chemistry (e.g., Suzuki, Buchwald-Hartwig) that is absent in the non-halogenated parent scaffold . For procurement decisions in medicinal chemistry or agrochemical intermediate programs, these differences mean that substituting a generic analog can lead to divergent reaction outcomes, altered pharmacokinetic profiles in derived compounds, or loss of a critical functionalization site.

Cyclohexene oxide Absence of aryl ring and chlorine handle results in 2-fold lower molecular weight and drastically different steric/electronic profile, altering reaction kinetics and regioselectivity.

1-Phenyl analog Lacks ortho-chloro synthetic handle; lipophilicity differs by ~0.6 log units, potentially shifting extraction efficiency, chromatographic retention, and downstream permeability.

Meta- or para-chloro isomers Substitution pattern changes steric environment around epoxide and electronic substituent effects, which may alter syn/anti diastereoselectivity in acid-catalyzed openings.

• [1] PubChem Compound Summary CID 91989599. Computed Properties: XLogP3-AA = 3.1. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 91536604. 1-Phenyl-7-oxa-bicyclo[4.1.0]heptane (CAS 4829-01-0). Computed Properties. National Center for Biotechnology Information. View Source
• [3] Battistini, C.; Balsamo, A.; Berti, G.; Crotti, P.; Macchia, B.; Macchia, F. Effect of Substituents on the Stereoselectivity of the Acid-Catalysed Hydrolysis of a Series of Aryloxirans. A New Application of the Hammett Equation. J. Chem. Soc., Chem. Commun. 1974, 712–713. View Source
• [4] Crotti, P.; Dell'Omodarme, G.; Ferretti, M.; Macchia, F. Substituent Effects on the Stereoselectivity of the Acid-Catalyzed Solvolysis of Rigid 1-Arylcyclohexene Oxides. Further Evidence for a Mechanism Implying Different Benzylic Carbocationic Species. J. Am. Chem. Soc. 1987, 109, 1463–1469. View Source
• [5] Battistini, C.; Crotti, P.; Ferretti, M.; Macchia, F. Marked Normal Salt Effects on the Stereoselectivity of the Ring Opening of an Aryloxirane in Acid Media. J. Org. Chem. 1977, 42 (25), 4067–4071. View Source

Quantitative Differential Evidence for 1-(2-Chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane Versus Closest Analogs

Lipophilicity Differentiation: XLogP3 of Ortho-Chloro vs. Unsubstituted Phenyl and Meta-Chloro Analogs

The computed partition coefficient (XLogP3) of 1-(2-chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane is 3.1 [1], which is approximately 0.6 log units higher than the unsubstituted 1-phenyl analog (estimated XLogP3 ≈ 2.5) [2], reflecting the lipophilicity contribution of the chlorine atom. This logP difference corresponds to a roughly 4-fold higher expected partition into organic phases, which directly impacts extraction efficiency, chromatographic retention, and predicted membrane permeability in derived compound series.

Lipophilicity (XLogP3)

Cross-study comparable

ΔXLogP3 ≈ +0.6

~4× higher partition into organic phase relative to unsubstituted phenyl analog

Computed value; experimental logP not reported

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 3.1
Comparator Or Baseline	1-Phenyl-7-oxa-bicyclo[4.1.0]heptane: estimated XLogP3 ≈ 2.5 (PubChem computed)
Quantified Difference	ΔXLogP3 ≈ +0.6; ~4-fold increase in lipophilicity
Conditions	Computed by XLogP3 algorithm (PubChem release 2019.06.18)

Why This Matters

For medicinal chemistry programs optimizing ADME properties, the 0.6 logP difference means that lead compounds derived from the 2-chloro scaffold will have predictably higher membrane permeability and potentially different tissue distribution compared to those derived from the unsubstituted phenyl analog.

• [1] PubChem Compound Summary CID 91989599. Computed Properties: XLogP3-AA = 3.1. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1796928-58-9 View Source
• [2] PubChem Compound Summary CID 91536604. 1-Phenyl-7-oxa-bicyclo[4.1.0]heptane (CAS 4829-01-0). Computed Properties. National Center for Biotechnology Information. View Source

Molecular Weight and Steric Bulk Differentiation from Unsubstituted Cyclohexene Oxide

With a molecular weight of 208.68 g/mol, 1-(2-chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane is more than twice the mass of the parent cyclohexene oxide (98.14 g/mol) [1][2]. This substantial mass difference—a 2.13-fold increase—reflects the addition of the 2-chlorophenyl group, which introduces significant steric bulk adjacent to the epoxide. This steric shielding is expected to reduce the rate of nucleophilic epoxide ring-opening at the bridgehead position relative to unsubstituted cyclohexene oxide, based on well-established steric effects in S_N2-type epoxide openings [3].

Molecular Weight & Steric Bulk

Class-level inference

MW ratio 2.13× (208.68 vs 98.14 g/mol)

Greater steric shielding of epoxide may reduce nucleophilic ring-opening rate

Computed descriptors; kinetic data not available

Evidence Dimension	Molecular weight and steric environment
Target Compound Data	MW = 208.68 g/mol; topological polar surface area (TPSA) = 12.5 Ų; 1 rotatable bond
Comparator Or Baseline	Cyclohexene oxide (CAS 286-20-4): MW = 98.14 g/mol; TPSA = 12.5 Ų
Quantified Difference	MW ratio: 2.13×; TPSA identical; steric congestion at C1 significantly greater due to ortho-chlorophenyl substitution
Conditions	Computed molecular descriptors (PubChem)

Why This Matters

The 2.13-fold molecular weight increase and steric shielding of the epoxide directly affect reaction kinetics and regioselectivity in ring-opening transformations, making this compound a distinct synthetic building block that cannot be mimicked by the simpler cyclohexene oxide.

• [1] PubChem Compound Summary CID 91989599. 1-(2-Chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane. Molecular Weight: 208.68 g/mol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1796928-58-9 View Source
• [2] PubChem Compound Summary CID 9246. Cyclohexene oxide (CAS 286-20-4). Molecular Weight: 98.14 g/mol. National Center for Biotechnology Information. View Source
• [3] Chiu, P.; Lautens, M. Using Ring-Opening Reactions of Oxabicyclic Compounds as a Strategy in Organic Synthesis. Top. Curr. Chem. 1997, 190, 1–85. View Source

Electronic Substituent Effect on Epoxide Reactivity: Ortho-Chloro as an Electron-Withdrawing Group

In systematic studies of 1-arylcyclohexene oxide acid-catalyzed hydrolysis, Battistini et al. (1974) established a linear free-energy relationship correlating the log(cis/trans diol ratio) with Hammett σ⁺ constants across 13 aryl-substituted analogs [1]. Chlorine, with σₚ⁺ = 0.11 (σₘ⁺ = 0.40), exerts an electron-withdrawing effect that increases the syn/anti product ratio in acid-catalyzed ring-opening relative to the unsubstituted phenyl case (σ⁺ = 0) [2]. While the 1974 study did not include the ortho-chloro analog specifically, the 1977 salt-effect study by the same group examined 1-(m-chlorophenyl)cyclohexene oxide and demonstrated that the chloro substituent markedly influences stereoselectivity, with syn/anti ratios significantly exceeding those of the parent phenyl compound under identical conditions [3]. The ortho-chloro substitution is expected to exert both electronic and steric effects that further differentiate its ring-opening stereochemistry from the meta and para isomers.

Electronic Effect on Stereoselectivity

Class-level inference

Hammett σₘ⁺(Cl) = 0.40

Electron-withdrawing chloro may shift syn/anti ratio in acid-catalyzed ring opening

Based on 1-arylcyclohexene oxide analog studies

Evidence Dimension	Electronic substituent effect on epoxide ring-opening stereoselectivity
Target Compound Data	Ortho-chloro: exerts combined electron-withdrawing (-I) and steric effects; exact syn/anti ratios not directly measured in published studies
Comparator Or Baseline	1-Phenylcyclohexene oxide: baseline σ⁺ = 0; 1-(m-Chlorophenyl)cyclohexene oxide: σₘ⁺ = 0.40 [1][2]
Quantified Difference	σₘ⁺(Cl) = 0.40 vs. σ⁺(H) = 0; Hammett ρ for syn/anti ratio determined as positive (electron-withdrawing groups favor syn product) [1]
Conditions	Acid-catalyzed hydrolysis in aqueous dioxane; Hammett correlation across 13 1-arylcyclohexene oxides [J. Chem. Soc., Chem. Commun., 1974]

Why This Matters

The predictable electronic effect of the chloro substituent on epoxide ring-opening stereoselectivity means that researchers selecting this building block can anticipate different diastereomeric outcomes in downstream transformations compared to the unsubstituted phenyl or non-halogenated analogs, which is critical for stereochemically defined target synthesis.

• [1] Battistini, C.; Balsamo, A.; Berti, G.; Crotti, P.; Macchia, B.; Macchia, F. Effect of Substituents on the Stereoselectivity of the Acid-Catalysed Hydrolysis of a Series of Aryloxirans. A New Application of the Hammett Equation. J. Chem. Soc., Chem. Commun. 1974, 712–713. DOI: 10.1039/C39740000712 View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. View Source
• [3] Battistini, C.; Crotti, P.; Ferretti, M.; Macchia, F. Marked Normal Salt Effects on the Stereoselectivity of the Ring Opening of an Aryloxirane in Acid Media. J. Org. Chem. 1977, 42 (25), 4067–4071. View Source

Commercial Purity Specification and Quality Compliance for Regulated Research Environments

Commercial suppliers offer 1-(2-chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane at certified purity levels of ≥95% (CheMenu, catalog CM573357) and ≥98% (MolCore, ISO-certified) . This purity tier is comparable to or exceeds typical specifications for research-grade cyclohexene oxide (typically 98%) and 1-phenyl-7-oxa-bicyclo[4.1.0]heptane (variable, often 95–97%). The ISO certification reported by MolCore provides an additional quality assurance layer relevant for pharmaceutical R&D and quality control applications requiring documented traceability .

Commercial Purity

Supporting evidence

≥95% to ≥98% (ISO-certified)

Comparable purity range with traceability option for regulated research

Supplier specifications; verify lot-specific COA

Evidence Dimension	Commercially available purity
Target Compound Data	≥95% (CheMenu) to ≥98% NLT (MolCore, ISO-certified)
Comparator Or Baseline	Cyclohexene oxide: typically 98%+ (Sigma-Aldrich, Thermo Fisher); 1-Phenyl-7-oxa-bicyclo[4.1.0]heptane: typically 95–97%
Quantified Difference	Comparable purity range; ISO certification provides documented quality system advantage for regulated environments
Conditions	Commercial vendor specifications as of 2025–2026

Why This Matters

For procurement in GLP/GMP-adjacent research or pharmaceutical quality control, the availability of ISO-certified material with documented purity ≥98% reduces the need for in-house repurification and provides traceability that may be required for regulatory submissions.

Structural Differentiation: Ortho-Chloro as a Synthetic Handle for Downstream Diversification

The presence of the aryl chloride at the ortho position of 1-(2-chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane provides a versatile synthetic handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig amination, or Kumada coupling) that is absent in the unsubstituted 1-phenyl analog (CAS 4829-01-0) [1]. This enables late-stage diversification of the aryl ring without altering the epoxide functionality, a capability not available with the parent phenyl compound. While quantitative reactivity data for this specific substrate in cross-coupling have not been published, aryl chlorides with similar steric environments are well-precedented coupling partners when using modern ligand-catalyst systems [2].

Synthetic Handle

Supporting evidence

Aryl-Cl for cross-coupling

Enables late-stage diversification via Suzuki, Buchwald-Hartwig, etc.

Reactivity inferred from general aryl chloride literature

Evidence Dimension	Availability of a functional group for downstream diversification
Target Compound Data	Aryl-Cl bond present at ortho position; amenable to Pd-, Ni-, or Cu-catalyzed cross-coupling
Comparator Or Baseline	1-Phenyl-7-oxa-bicyclo[4.1.0]heptane (CAS 4829-01-0): no halogen handle; limited to electrophilic aromatic substitution
Quantified Difference	Qualitative functional group difference: C–Cl bond present vs. absent
Conditions	Structural comparison; cross-coupling feasibility inferred from general aryl chloride reactivity

Why This Matters

For medicinal chemistry library synthesis or SAR exploration, the aryl chloride handle allows a single building block to generate dozens of analogs through parallel cross-coupling, whereas the unsubstituted phenyl analog would require de novo synthesis of each derivative, significantly impacting synthetic efficiency and procurement strategy.

• [1] PubChem Compound Summary CID 91989599. 1-(2-Chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane. SMILES: C1CCC2(C(C1)O2)C3=CC=CC=C3Cl. https://pubchem.ncbi.nlm.nih.gov/compound/1796928-58-9 View Source
• [2] Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed. 2002, 41, 4176–4211. View Source

Recommended Application Scenarios for 1-(2-Chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane Based on Differential Evidence

Medicinal Chemistry: Scaffold for Lead Optimization Requiring Controlled Lipophilicity and Synthetic Tractability

The XLogP3 of 3.1 positions this compound in a lipophilicity range suitable for CNS drug discovery (optimal logP 2–4), while the aryl chloride handle enables efficient parallel SAR exploration via Suzuki or Buchwald-Hartwig coupling [1]. The ortho-chloro substitution pattern also imposes conformational constraints on the aryl ring relative to the epoxide, which may be exploited for targeting specific protein binding pockets where a twisted biaryl geometry is preferred [2]. This combination of properties makes the compound a strategic choice over the unsubstituted phenyl analog (lower logP, no diversification handle) or the para-chloro isomer (different conformational profile).

Stereoselective Synthesis: Chiral Epoxide Building Block with Predictable Ring-Opening Stereochemistry

Based on the established Hammett correlation for 1-arylcyclohexene oxide ring-opening [3], the electron-withdrawing ortho-chloro group is expected to favor syn addition pathways in acid-catalyzed nucleophilic openings. This predictable stereochemical bias, combined with the possibility of enantioselective epoxidation of the precursor 1-(2-chlorophenyl)cyclohexene using chiral catalysts [4], makes this compound a valuable intermediate for the enantioselective synthesis of 1,2-disubstituted cyclohexane derivatives with defined relative and absolute configuration—a motif prevalent in natural products and pharmaceutical agents.

Agrochemical Intermediate: Precursor for Herbicidal or Plant Growth Regulating Cyclohexane Derivatives

The 7-oxa-bicyclo[4.1.0]heptane scaffold is a recognized substructure in agrochemical patents, including herbicidal 2-benzyloxy-7-oxabicyclo[4.1.0]heptane derivatives and plant growth regulating epoxycyclohexanes [5][6]. The 2-chlorophenyl substituent adds both lipophilicity (improving leaf cuticle penetration) and a metabolically stable aryl-Cl bond that resists oxidative metabolism in plants and soil microorganisms better than unsubstituted phenyl rings [1]. These properties differentiate it from simpler cyclohexene oxide-based agrochemical intermediates.

Polymer Chemistry: Functionalized Epoxide Monomer for Specialty Ring-Opening Polymerization

The epoxide functionality of 1-(2-chlorophenyl)-7-oxa-bicyclo[4.1.0]heptane can undergo cationic or anionic ring-opening polymerization [7]. The 2-chlorophenyl substituent introduces a chromophore and a potential cross-linking site (via the C–Cl bond) into the resulting polymer backbone, enabling the synthesis of functionalized poly(cyclohexene oxide) derivatives with tailored optical or mechanical properties that are inaccessible from unsubstituted cyclohexene oxide [2]. The higher molecular weight and aromatic content also increase the glass transition temperature of the resulting polymer relative to poly(cyclohexene oxide).

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimization

Ortho-chlorophenyl handle for parallel SAR; lipophilicity in lead-like range

LogP-dependent permeability and cross-coupling efficiency assessment

Stereoselective synthesis of chiral cyclohexane derivatives

Predictable stereochemical bias via Hammett correlation with chloro substituent

Diastereomeric ratio in acid-catalyzed openings; enantioselective epoxidation feasibility

Agrochemical intermediate development

Lipophilicity and metabolic stability of 2-chlorophenyl group

Cuticle penetration and oxidative metabolism resistance profiling

Functionalized epoxide monomer

Aryl-Cl chromophore and potential cross-linking site in polymer backbone

Glass transition temperature increase and optical properties of resulting polymer

• [1] PubChem Compound Summary CID 91989599. Computed Properties: XLogP3-AA = 3.1. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1796928-58-9 View Source
• [2] PubChem Compound Summary CID 91536604. 1-Phenyl-7-oxa-bicyclo[4.1.0]heptane (CAS 4829-01-0). National Center for Biotechnology Information. View Source
• [3] Battistini, C.; Balsamo, A.; Berti, G.; Crotti, P.; Macchia, B.; Macchia, F. J. Chem. Soc., Chem. Commun. 1974, 712–713. View Source
• [4] Crotti, P.; Dell'Omodarme, G.; Ferretti, M.; Macchia, F. J. Am. Chem. Soc. 1987, 109, 1463–1469. View Source
• [5] Kumiai Chemical Industry Co. Japanese Patent JP2003171211. 2-Benzyloxy-7-oxabicyclo[4.1.0]heptane Derivative and Agrochemical, Especially Herbicide Comprising the Same. 2003. View Source
• [6] Epoxycyclohexane Derivative and Plant Growth Regulator. US Patent. Justia Patents. 1997. View Source
• [7] Chiu, P.; Lautens, M. Using Ring-Opening Reactions of Oxabicyclic Compounds as a Strategy in Organic Synthesis. Top. Curr. Chem. 1997, 190, 1–85. View Source